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Compound of Interest

Compound Name: (S)-Coriolic acid

Cat. No.: B163635 Get Quote

(S)-Coriolic acid, a derivative of linoleic acid, is utilized in scientific research for its biological

activities, including its role in cell signaling and potential as an anti-cancer agent.[1][2][3]

Proper handling and disposal are crucial to ensure the safety of laboratory personnel and to

minimize environmental impact. This document provides detailed procedural guidance for the

safe disposal of (S)-Coriolic acid in a laboratory setting.

Chemical and Safety Data Overview
While a specific Safety Data Sheet (SDS) for (S)-Coriolic acid is not readily available in public

databases, its chemical nature as an unsaturated hydroxy fatty acid and its known biological

effects necessitate careful handling.[1][2][3] The information below is compiled from data on

related compounds and general laboratory safety principles.
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Property Information Source

Chemical Name
(S)-13-Hydroxy-9Z,11E-

octadecadienoic acid
[2][3]

Molecular Formula C18H32O3 [1]

Appearance Likely an oil or solid Inferred from similar fatty acids

Solubility

Insoluble in water; soluble in

organic solvents like ethanol,

ether, and chloroform.

[4]

Known Hazards

Biologically active; induces

mitochondrial dysfunction and

apoptosis in some cell lines.

Potential for peroxide

formation upon prolonged

storage and exposure to air.

[1][2][4]

Toxicity

Specific toxicity data is not

available. Should be handled

as potentially harmful.

Inferred from biological activity

Environmental Impact

No specific data available. As

a fatty acid, it is likely

biodegradable, but release of

the pure compound into the

environment should be

avoided.

General principle

Experimental Protocols: Disposal Procedures
The proper disposal of (S)-Coriolic acid depends on the quantity of waste generated and the

local regulations of your institution. Always consult your institution's Environmental Health and

Safety (EHS) office for specific guidelines.

Personal Protective Equipment (PPE) to be worn:

Nitrile gloves
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Safety glasses or goggles

Laboratory coat

For Small Quantities (typically < 1 g or < 10 mL of solution):

Absorption:

If in liquid form or dissolved in a volatile organic solvent, absorb the waste onto an inert

absorbent material such as vermiculite, sand, or a chemical absorbent pad.

Place the absorbent material in a fume hood to allow any volatile solvent to evaporate

safely.

Packaging:

Once the solvent has evaporated, place the absorbent material containing the (S)-Coriolic
acid into a labeled, sealed plastic bag.

This bag should then be placed in a designated solid chemical waste container.

Labeling:

The waste container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "(S)-Coriolic acid".

For Large Quantities (typically > 1 g or > 10 mL of solution):

Containment:

Keep the (S)-Coriolic acid waste in its original container or a compatible, well-sealed

waste container. Do not mix with other waste streams unless explicitly permitted by your

EHS office.

Labeling:

Affix a "Hazardous Waste" label to the container. The label must include:
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The full chemical name: "(S)-Coriolic acid"

The approximate quantity

The date of accumulation

Storage:

Store the waste container in a designated satellite accumulation area until it is collected by

your institution's hazardous waste management team.

Spill Management:

Evacuate and Ventilate: If a significant spill occurs, evacuate the immediate area and ensure

it is well-ventilated, preferably within a chemical fume hood.

Absorb: Cover the spill with an inert absorbent material.

Collect: Carefully scoop the absorbent material into a designated hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol) followed by soap

and water. Collect all cleaning materials as hazardous waste.

Important Considerations:

Do Not Pour Down the Drain: Due to its biological activity and poor water solubility, (S)-
Coriolic acid should never be disposed of down the sanitary sewer.

Avoid Incompatible Waste Streams: Do not mix (S)-Coriolic acid waste with strong oxidizing

agents, as unsaturated fatty acids can react.

Incineration: The preferred method of final disposal for this type of organic chemical waste is

high-temperature incineration by a licensed hazardous waste disposal company.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (S)-
Coriolic acid.
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Caption: Decision workflow for the disposal of (S)-Coriolic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

